Cas no 49637-20-9 (5-(piperidin-1-yl)pentanoic Acid Hydrochloride)
5-(piperidin-1-yl)pentanoic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinepentanoic acid, hydrochloride
- 5-(piperidin-1-yl)pentanoic acid hydrochloride
- 5-(piperdin-1-yl)valeric acid hydrochloride
- DHPWBXBFXOJSNL-UHFFFAOYSA-N
- CS-0160755
- 5-(Piperidin-1-yl)pentanoic acid HCl
- EN300-74236
- DB-154745
- AKOS008118454
- BS-17114
- 5-(piperidin-1-yl)pentanoicacidhydrochloride
- Z1270387209
- 49637-20-9
- D80932
- delta-piperidinovaleric acid hydrochloride
- 5-piperidin-1-ylpentanoic acid;hydrochloride
- MFCD18483274
- SCHEMBL3810610
- 982-053-8
- ZBA63720
- 5-(piperidin-1-yl)pentanoic Acid Hydrochloride
-
- MDL: MFCD18483274
- Inchi: 1S/C10H19NO2.ClH/c12-10(13)6-2-5-9-11-7-3-1-4-8-11;/h1-9H2,(H,12,13);1H
- InChI Key: DHPWBXBFXOJSNL-UHFFFAOYSA-N
- SMILES: Cl.OC(CCCCN1CCCCC1)=O
Computed Properties
- Exact Mass: 221.1182566g/mol
- Monoisotopic Mass: 221.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
5-(piperidin-1-yl)pentanoic Acid Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(piperidin-1-yl)pentanoic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW811-200mg |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 95% | 200mg |
447.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW811-250mg |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 95% | 250mg |
1171CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW811-50mg |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 95% | 50mg |
185.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YW811-1g |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 95% | 1g |
1566.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078086-100mg |
5-(Piperidin-1-yl)pentanoic acid hydrochloride |
49637-20-9 | 95% | 100mg |
¥348.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078086-250mg |
5-(Piperidin-1-yl)pentanoic acid hydrochloride |
49637-20-9 | 95% | 250mg |
¥568.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078086-1g |
5-(Piperidin-1-yl)pentanoic acid hydrochloride |
49637-20-9 | 95% | 1g |
¥1368.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078086-5g |
5-(Piperidin-1-yl)pentanoic acid hydrochloride |
49637-20-9 | 95% | 5g |
¥4785.0 | 2024-04-18 | |
| TRC | B450638-10mg |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450638-50mg |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride |
49637-20-9 | 50mg |
$ 185.00 | 2022-06-07 |
5-(piperidin-1-yl)pentanoic Acid Hydrochloride Related Literature
-
Séverine Schneider,Hussein Ftouni,Songlin Niu,Martine Schmitt,Frédéric Simonin,Frédéric Bihel Org. Biomol. Chem. 2015 13 7020
Additional information on 5-(piperidin-1-yl)pentanoic Acid Hydrochloride
5-(Piperidin-1-yl)Pentanoic Acid Hydrochloride: A Comprehensive Overview
5-(Piperidin-1-yl)Pentanoic Acid Hydrochloride, also known by its CAS registry number CAS No. 49637-20-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.
The molecular structure of 5-(Piperidin-1-yl)Pentanoic Acid Hydrochloride comprises a piperidine ring attached to a pentanoic acid group. The piperidine moiety, a six-membered ring with one nitrogen atom, contributes to the compound's unique chemical properties, including its ability to form hydrogen bonds and participate in various chemical reactions. The pentanoic acid group adds acidity to the molecule, making it a versatile building block in organic synthesis.
Recent studies have highlighted the importance of CAS No. 49637-20-9 in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of peptide analogs and other complex organic compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be used as an intermediate in the creation of novel antibiotics with enhanced efficacy against multidrug-resistant bacteria.
The synthesis of 5-(Piperidin-1-yl)Pentanoic Acid Hydrochloride typically involves multi-step reactions, including nucleophilic substitution and acid-base chemistry. One common approach is the reaction of piperidine with an appropriate alkyl halide followed by hydrolysis to yield the carboxylic acid derivative. This method has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale applications.
In terms of applications, this compound has found use in various industries. In pharmaceuticals, it serves as an intermediate in drug synthesis, particularly in the development of anti-inflammatory agents and central nervous system drugs. Its ability to form stable amides makes it valuable for creating bioactive molecules with specific pharmacokinetic profiles.
Beyond pharmaceuticals, CAS No. 49637-20-9 has also been explored for its potential in material science. Recent research indicates that derivatives of this compound can be used as additives in polymers to enhance their mechanical properties. A 2023 study published in Polymer Chemistry demonstrated that incorporating this compound into polyurethane matrices significantly improved their tensile strength and thermal stability.
The environmental impact of synthesizing and using this compound has also come under scrutiny. Researchers are actively investigating greener synthesis methods that minimize waste and reduce energy consumption. For example, catalytic hydrogenation techniques have been proposed as more sustainable alternatives to traditional synthetic routes.
In conclusion, 5-(Piperidin-1-yl)Pentanoic Acid Hydrochloride, or CAS No. 49637-20-9, is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its use. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in both academic and industrial settings.
49637-20-9 (5-(piperidin-1-yl)pentanoic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)